ProTAME

• Molecular Formula: C34H38N4O12S
• Molecular Weight: 726.8 g/mol
• InChI: InChI=1S/C34H38N4O12S/c1-24-15-17-27(18-16-24)51(44,45)38-28(31(41)46-2)14-9-19-35-32(36-33(42)49-22-47-29(39)20-25-10-5-3-6-11-25)37-34(43)50-23-48-30(40)21-26-12-7-4-8-13-26/h3-8,10-13,15-18,28,38H,9,14,19-23H2,1-2H3,(H2,35,36,37,42,43)/t28-/m0/s1
• InChIKey: MHYOVHULCQSDRZ-NDEPHWFRSA-N

Researchers require cell-permeable APC/C inhibitors without spindle perturbation-parent TAME fails membrane crossing. ProTAME solves this as a validated prodrug. - Mechanism: Disrupts Cdc20/Cdh1-APC3 interaction; blocks Cyclin B1 & securin degradation at 12 µM. - Quantified efficacy: IC50 2.8-20.3 µM (MM cell lines); synergistic with apcin (25 µM) or melphalan. - Supply: Available for immediate shipping; stable under recommended storage.

ProTAME (CAS 1362911-19-0) – Cell-Permeable APC/C Inhibitor Prodrug for Mitotic Arrest Research

ProTAME is a cell-permeable N,N′-bis(acyloxymethyl carbamate) prodrug of N-α-p-tosyl-L-arginine methyl ester (TAME), a small-molecule inhibitor of the anaphase-promoting complex/cyclosome (APC/C) [1]. Upon intracellular esterase cleavage, proTAME releases the active TAME moiety, which disrupts the interaction between the APC/C co-activators Cdc20/Cdh1 and the APC3 subunit, thereby blocking substrate ubiquitination and inducing metaphase arrest [1][2]. Unlike its parent compound TAME—which is not cell-permeable—proTAME was explicitly designed to cross the plasma membrane, enabling functional APC/C inhibition in intact cells without spindle perturbation [1][3].

▸ Workflow Intact-cell APC/C inhibition via esterase-activated prodrug

▸ Selection Cell-permeable prodrug overcoming TAME membrane impermeability

▸ Model context Metaphase arrest & substrate stabilization in cultured cancer cells

• [1] Zeng, X., Sigoillot, F., Gaur, S., Choi, S., Pfaff, K.L., Oh, D.C., Hathaway, N., Dimova, N., Cuny, G.D. and King, R.W. (2010) Pharmacologic inhibition of the anaphase-promoting complex induces a spindle checkpoint-dependent mitotic arrest in the absence of spindle damage. Cancer Cell, 18(4), 382-395. View Source
• [2] Sackton, K.L., Dimova, N., Zeng, X., Tian, W., Zhang, M., Sackton, T.B., Meaders, J., Pfaff, K.L., Sigoillot, F., Yu, H., Luo, X. and King, R.W. (2014) Synergistic blockade of mitotic exit by two chemical inhibitors of the APC/C. Nature, 514(7524), 646-649. View Source
• [3] US Patent 9,572,788 – King, R.W., Zeng, X., Sackton, K.L. Cell permeable inhibitors of anaphase promoting complex. President and Fellows of Harvard College. Filed May 13, 2014. View Source

ProTAME Procurement Rationale – Why TAME, Apcin, or Other APC/C Inhibitors Cannot Simply Substitute for ProTAME

Substituting proTAME with its pharmacologically active parent TAME is precluded by TAME's inability to cross the eukaryotic plasma membrane at sufficient levels—the patent explicitly characterizes proTAME as having cell permeability at least 20% greater than that of TAME [1]. Conversely, while apcin is cell-permeable, it operates through an entirely distinct molecular mechanism—competitive blockade of the D-box substrate-recognition site on Cdc20/Cdh1—rather than disrupting the co-activator–APC3 interaction as proTAME does [2]. This mechanistic orthogonality means that apcin alone produces only modest mitotic exit blockade in cultured cells, whereas proTAME produces robust metaphase arrest that is synergistically amplified when the two are combined [2][3]. Other in-class APC/C-targeting compounds (e.g., novel RING-domain binders) remain at early developmental stages without the extensive cross-study validation that proTAME has accumulated across multiple myeloma, ovarian, bladder, endometrial, and glioblastoma models [4]. These differences in permeability, mechanism, and validated application breadth make simple interchange of APC/C inhibitors unsupported by evidence.

Target

Alternative

Mismatch risk

ProTAME

TAME

TAME is not cell-permeable; may not cross eukaryotic membranes at functional levels

ProTAME

Apcin

Apcin targets D-box site, not co-activator–APC3 interaction; reported single-agent mitotic exit blockade may be limited

ProTAME

Other APC/C inhibitors

Early-stage compounds lack cross-cancer validation; mechanistic differences may alter pathway response

• [1] US Patent 9,572,788 – King, R.W., Zeng, X., Sackton, K.L. Cell permeable inhibitors of anaphase promoting complex. President and Fellows of Harvard College. Filed May 13, 2014; Claim 2. View Source
• [2] Sackton, K.L., Dimova, N., Zeng, X., Tian, W., Zhang, M., Sackton, T.B., Meaders, J., Pfaff, K.L., Sigoillot, F., Yu, H., Luo, X. and King, R.W. (2014) Synergistic blockade of mitotic exit by two chemical inhibitors of the APC/C. Nature, 514(7524), 646-649. View Source
• [3] Manohar, S. (2020) Small molecule inhibitors reveal novel functions of the APC/C through proteomic and chemical genetic screening. Doctoral dissertation, Harvard University Graduate School of Arts and Sciences. View Source
• [4] De, K., Grubb, T.M., Zalenski, A.A., Pfaff, K.E., Pal, D., Majumder, S., Summers, M.K. and Venere, M. (2019) Hyperphosphorylation of CDH1 in glioblastoma cancer stem cells attenuates APC/CCDH1 activity and pharmacological inhibition of APC/CCDH1/CDC20 compromises viability. Molecular Cancer Research, 17(7), 1519-1530. View Source

ProTAME Quantitative Differentiation Evidence – Head-to-Head and Cross-Study Comparative Data for Scientific Selection

Cell Permeability Advantage of ProTAME Over Parent TAME – Direct Prodrug Design Differentiation

ProTAME was explicitly engineered as a cell-permeable prodrug to overcome the membrane impermeability of its active parent TAME. According to US Patent 9,572,788, proTAME is characterized as having a eukaryotic cell permeability level at least 20% greater than that of TAME, meeting a threshold that TAME alone cannot achieve [1]. TAME requires concentrations of 200 µM to inhibit Cdc20 association with APC in biochemical assays, yet shows negligible intracellular activity without the prodrug modification due to poor membrane penetration . In contrast, proTAME at 12 µM effectively blocks APC/C association with CDH1 and inhibits substrate degradation in intact HeLa cells, demonstrating functional intracellular conversion to active TAME by esterases [2].

Cell permeability vs TAME

Head-to-head

ProTAME: ≥20% greater cell permeability than TAME; active at 12 µM in HeLa cells TAME: not cell-permeable; requires 200 µM in biochemical assay

Supports intact-cell APC/C inhibition studies

TAME cannot substitute for any cell-based experiment; permeability threshold provides lot-verification context

Evidence Dimension	Eukaryotic cell permeability
Target Compound Data	ProTAME: ≥20% greater cell permeability than TAME (patent claim); functional intracellular APC/C inhibition at 12 µM in HeLa cells
Comparator Or Baseline	TAME (N-α-p-tosyl-L-arginine methyl ester): not cell-permeable; requires 200 µM for Cdc20-APC association inhibition in biochemical assays
Quantified Difference	ProTAME permeability exceeds TAME by at least 20%; proTAME achieves intracellular activity at 12 µM whereas TAME shows no meaningful intracellular APC/C inhibition at equivalent concentrations
Conditions	Patent claim 2 (US 9,572,788); HeLa cell functional assay (Zeng et al. 2010 Cancer Cell)

Why This Matters

TAME cannot be substituted for proTAME in any intact-cell experiment; procurement of proTAME is mandatory for cellular APC/C inhibition studies, and the 20% permeability threshold provides a verifiable specification for lot-to-lot quality assessment.

• [1] US Patent 9,572,788 – King, R.W., Zeng, X., Sackton, K.L. Cell permeable inhibitors of anaphase promoting complex. President and Fellows of Harvard College. Claim 2. View Source
• [2] Zeng, X., Sigoillot, F., Gaur, S., Choi, S., Pfaff, K.L., Oh, D.C., Hathaway, N., Dimova, N., Cuny, G.D. and King, R.W. (2010) Pharmacologic inhibition of the anaphase-promoting complex induces a spindle checkpoint-dependent mitotic arrest in the absence of spindle damage. Cancer Cell, 18(4), 382-395. View Source

Synergistic Mitotic Exit Blockade – ProTAME Plus Apcin Versus Either Agent Alone

ProTAME and apcin inhibit the APC/C through distinct and complementary molecular mechanisms: proTAME disrupts the Cdc20/Cdh1–APC3 subunit interaction, while apcin competitively occupies the D-box substrate-recognition pocket on Cdc20 [1]. In RPE1 cells, the rate of mitotic exit with the proTAME + apcin combination was compared against the multiplicative prediction of each compound's individual effect; the observed synergy magnitude was roughly doubled when spindle assembly checkpoint (SAC) activity was reduced by Mad2 siRNA [1]. In synchronized U2OS H2B-GFP cells treated with proTAME (12 µM) plus apcin (25 µM), mitotic duration was significantly prolonged relative to proTAME alone, as assessed by Kaplan-Meier analysis of time-lapse microscopy over 45 hours across five independent experiments (P-value from Cox proportional hazards model) [1]. Importantly, apcin alone blocks mitotic exit only modestly in cultured cells, whereas the addition of proTAME produces robust, sustained arrest .

Synergy with apcin

Head-to-head

ProTAME (12 µM) + Apcin (25 µM): mitotic exit rate significantly lower than multiplicative prediction; synergy magnitude doubled upon Mad2 siRNA SAC reduction

Supports co-treatment for maximal APC/C pathway blockade

Apcin alone may produce only modest arrest; combined protocol required for robust substrate stabilization

Evidence Dimension	Mitotic exit rate (synergy assessment)
Target Compound Data	ProTAME (12 µM) + Apcin (25 µM): mitotic exit rate significantly lower than multiplicative prediction of single-agent effects; synergy magnitude doubled upon Mad2 siRNA SAC reduction in RPE1 cells; prolonged mitotic arrest in U2OS cells (P < 0.05 vs proTAME alone)
Comparator Or Baseline	ProTAME alone (12 µM); Apcin alone (25 µM); multiplicative model prediction of combined effect
Quantified Difference	Synergy magnitude roughly doubled when SAC reduced by Mad2 siRNA; apcin alone produces only modest mitotic exit blockade, whereas proTAME co-treatment yields robust synergistic arrest exceeding the additive effect predicted by a multiplicative model
Conditions	RPE1 cells with control siRNA vs Mad2 siRNA; synchronized U2OS H2B-GFP cells; time-lapse microscopy imaged every 6–10 min for 45 h; five independent experiments; Cox proportional hazards model

Why This Matters

For researchers requiring maximal APC/C inhibition—particularly in cells with inefficient esterase-mediated proTAME-to-TAME conversion or when robust substrate stabilization is essential—co-procurement of proTAME with apcin is supported by direct quantitative synergy evidence, whereas apcin alone is insufficient.

• [1] Sackton, K.L., Dimova, N., Zeng, X., Tian, W., Zhang, M., Sackton, T.B., Meaders, J., Pfaff, K.L., Sigoillot, F., Yu, H., Luo, X. and King, R.W. (2014) Synergistic blockade of mitotic exit by two chemical inhibitors of the APC/C. Nature, 514(7524), 646-649. Extended Data Figure 8; Figure 4. View Source

Multiple Myeloma Cytotoxicity – ProTAME IC50 Range Across a Panel of Human Myeloma Cell Lines

ProTAME was evaluated for anti-viability activity across a panel of human multiple myeloma (MM) cell lines, including both laboratory-adapted and primary patient-derived lines. ProTAME produced a dose-dependent decrease in viability with IC50 values spanning 2.8–20.3 µM across RPMI-8226, LP-1, NCI-H929, and U266 MM cell lines . At a fixed concentration of 12 µM, proTAME consistently increased apoptosis across all four MM lines, as measured by annexin V/PI staining . The induction of apoptosis was accompanied by caspase-3, -8, -9, and PARP cleavage, and was partially mediated by Bim accumulation as well as phosphorylation of Bcl-2 and Bcl-xL [1]. Furthermore, combining proTAME with the alkylating agent melphalan resulted in enhanced anti-MM activity, demonstrating chemosensitization beyond single-agent effects [1].

MM cytotoxicity IC50

Reported

IC50 range: 2.8–20.3 µM across RPMI-8226, LP-1, NCI-H929, U266 cell lines

Supports cell viability screening in multiple myeloma models

~7-fold range suggests pilot dose-ranging for new MM subtypes

Evidence Dimension	Cell viability IC50 in multiple myeloma
Target Compound Data	ProTAME IC50 range: 2.8–20.3 µM across RPMI-8226, LP-1, NCI-H929, and U266 human MM cell lines; apoptosis induction at 12 µM in all four lines
Comparator Or Baseline	No single direct comparator compound tested in the same study; cross-study comparison: TAME IC50 = 12 µM for cyclin proteolysis inhibition in Xenopus extracts (biochemical, not cell-based); apcin alone shows modest single-agent activity in MM
Quantified Difference	ProTAME IC50 range: 2.8–20.3 µM across four MM lines; TAME biochemical IC50: 12 µM (cell-free system, not directly comparable due to permeability differences)
Conditions	Cell Counting Kit-8 (CCK-8) viability assay; 48–72 h treatment; RPMI-8226, LP-1, NCI-H929, U266 human MM cell lines; annexin V/PI apoptosis detection

Why This Matters

The 2.8–20.3 µM IC50 range provides a quantitative benchmark for lot-validation and experimental dosing across MM models; the ~7-fold span across cell lines informs the need for pilot dose-ranging when extending proTAME use to new MM subtypes.

• [1] Lub, S., Maes, A., Maes, K., De Veirman, K., De Bruyne, E., Menu, E., Fostier, K., Kassambara, A., Hose, D., Leleu, X., Vanderkerken, K. and Van Valckenborgh, E. (2016) Inhibiting the anaphase promoting complex/cyclosome induces a metaphase arrest and cell death in multiple myeloma cells. Oncotarget, 7(4), 4062-4076. View Source

Tumor-Selective Apoptotic Modulation – ProTAME Differentially Regulates Bax/Bcl-2 Ratio in Bladder Cancer Versus Normal Epithelial Cells

In a direct comparison between RT-4 human bladder cancer cells and ARPE-19 normal retinal pigment epithelial cells, proTAME exhibited divergent effects on the apoptotic Bax/Bcl-2 expression ratio [1]. In RT-4 cancer cells, proTAME-containing combination therapies resulted in an elevation of the Bax/Bcl-2 ratio, indicative of pro-apoptotic signaling [1]. In striking contrast, proTAME-treated ARPE-19 normal cells showed a significant decrease in the Bax/Bcl-2 ratio compared to control groups, suggesting a protective or neutral effect on normal epithelial survival [1]. The IC50 of proTAME in RT-4 bladder cancer cells was determined to be 22 µM, with an IC20 of 12 µM (MTS assay, 48 h) [2]. Additionally, proTAME combined with cisplatin produced the most pronounced reduction in MMP2 and MMP9 expression and cell migration in RT-4 cells, whereas in ARPE-19 cells, proTAME mitigated the chemotherapy-induced upregulation of MMPs seen with cisplatin or gemcitabine alone [3].

Tumor-cell apoptotic modulation

Head-to-head

RT-4 bladder cancer: Bax/Bcl-2 ratio elevated ARPE-19 normal epithelial: ratio decreased; Bcl-2 upregulated 1.3–3-fold

Supports tumor-cell response profiling context

Divergent cancer-vs-normal signaling; requires model-specific validation

Evidence Dimension	Bax/Bcl-2 apoptotic ratio modulation
Target Compound Data	ProTAME in RT-4 bladder cancer cells: elevated Bax/Bcl-2 ratio (pro-apoptotic); IC50 = 22 µM, IC20 = 12 µM. ProTAME + cisplatin: most pronounced MMP2/MMP9 reduction and cell migration inhibition
Comparator Or Baseline	ProTAME in ARPE-19 normal epithelial cells: significantly decreased Bax/Bcl-2 ratio (cytoprotective trend); proTAME mitigated chemotherapy-induced MMP upregulation in normal cells
Quantified Difference	Bax/Bcl-2 ratio directionally opposite: increased in cancer cells vs decreased in normal epithelial cells. Bcl-2 levels increased 1.3–3-fold in proTAME-treated ARPE-19 cells. RT-4 IC50 = 22 µM for proTAME vs 7.5 µM for cisplatin and 165 nM for gemcitabine in the same assay
Conditions	RT-4 bladder cancer and ARPE-19 normal epithelial cell lines; MTS viability assay (48 h); qRT-PCR for Bax, Bcl-2, MMP2, MMP9; scratch-wound healing assay; clonogenic survival assay

Why This Matters

This is the only APC/C inhibitor dataset demonstrating divergent cancer-vs-normal apoptotic signaling at the Bax/Bcl-2 level, providing a selection rationale for proTAME over less-characterized APC/C inhibitors in studies where tumor-selective cytotoxicity is a critical endpoint.

• [1] Nalkiran, I. and Nalkiran, H.S. (2023) Targeting the anaphase-promoting complex/cyclosome (APC/C) enhanced antiproliferative and apoptotic response in bladder cancer. Saudi Journal of Biological Sciences, 30(3), 103564. View Source
• [2] Nalkiran, I. and Nalkiran, H.S. (2023) IC20 = 12 µM and IC50 = 22 µM for proTAME in RT-4 cells (MTS assay). Saudi Journal of Biological Sciences, 30(3), 103564, Fig. 1D and Results Section 3.1. View Source
• [3] Nalkiran, I. and Nalkiran, H.S. (2025) Repurposing ProTAME for Bladder Cancer: A Combined Therapeutic Approach Targeting Cell Migration and MMP Regulation. Biology, 14(3), 263. View Source

Chemotherapy Sensitization in Ovarian Cancer – ProTAME Triple Combination Prevents Endoreduplication and Enhances Cell Death Versus Dual Therapy

In OVCAR-3 ovarian cancer cells, the addition of proTAME (10–20 µM) to a dual regimen of paclitaxel (1–2.5 nM) plus the PLK1 inhibitor BI6727 (10 nM) produced significantly greater anti-tumor effects than the dual therapy alone [1]. Time-lapse microscopy over 48 hours revealed that the triple combination (paclitaxel/BI6727/proTAME) increased the percentage of cells undergoing death in mitosis (DiM) while blocking endoreduplication—a mechanism of drug resistance—compared to paclitaxel/BI6727 dual treatment [1]. In long-term colony formation assays, the triple combination reduced colony number significantly more than dual therapy (P ≤ 0.01), and in 3D spheroid cultures over 14 days, the viable/dead cell ratio was significantly decreased by proTAME addition (P ≤ 0.05) [1]. In short- and long-term experiments, this triple treatment strongly activated apoptosis not only in OVCAR-3 cells but also in primary ovarian cancer cells derived from patient samples [1]. Mechanistically, BI6727/paclitaxel/proTAME stabilized Cyclin B1, triggered sustained mitotic arrest, inactivated anti-apoptotic BCL-2 family proteins, and activated caspase-dependent effector pathways [1].

Ovarian cancer sensitization

Head-to-head

Triple therapy (paclitaxel/BI6727/proTAME) vs dual: reduced colony formation (P ≤ 0.01), blocked endoreduplication (P ≤ 0.001), decreased 3D spheroid viability (P ≤ 0.05)

Reported endpoint improvement in combination model

Supports mitotic slippage research in taxane-based regimens

Evidence Dimension	Cell viability, colony formation, death in mitosis
Target Compound Data	Paclitaxel (2.5 nM) + BI6727 (10 nM) + ProTAME (10–20 µM): significantly reduced colony formation vs dual therapy (P ≤ 0.01); increased death in mitosis (DiM) percentage; blocked endoreduplication; reduced viable/dead ratio in 3D spheroids (P ≤ 0.05)
Comparator Or Baseline	Paclitaxel (2.5 nM) + BI6727 (10 nM) dual therapy alone; single-agent paclitaxel, BI6727, or proTAME alone
Quantified Difference	Triple therapy produced statistically significant superiority over dual therapy in colony formation (P ≤ 0.01, n=3), 3D spheroid viability (P ≤ 0.05, n=3), and endoreduplication blockade (P ≤ 0.001). ProTAME alone at 20 µM showed minimal single-agent colony inhibition, confirming its role as a sensitizer rather than a direct cytotoxic
Conditions	OVCAR-3 ovarian cancer cells; 2D colony formation (21 days); 3D spheroid culture (14 days); time-lapse microscopy (48 h); primary patient-derived ovarian cancer cells; Cell Titer-Blue viability assay

Why This Matters

For researchers modeling paclitaxel-based combination regimens in ovarian cancer, proTAME provides a quantitatively validated third agent that prevents mitotic slippage and endoreduplication—resistance mechanisms not addressed by microtubule-targeting or kinase-inhibitor dual therapy alone.

• [1] Raab, M., Koback, K., Sanhaji, M., Krämer, A., Breitkreuz, I., Lotfi, R., Bug, G., Gattenlöhner, S., Strebhardt, K. and Yuan, J. (2019) Blocking Mitotic Exit of Ovarian Cancer Cells by Pharmaceutical Inhibition of the Anaphase-Promoting Complex Reduces Chromosomal Instability. Neoplasia, 21(4), 363-375. View Source

Dual Co-Activator Inhibition Breadth – ProTAME Targets Both APC/CCdc20 and APC/CCdh1, Contrasting with More Selective APC/C Inhibitors

ProTAME (via its active metabolite TAME) inhibits APC/C activation by both major co-activators—Cdc20 (mitotic regulator) and Cdh1 (G1-phase regulator)—by disrupting their interaction with the APC3 subunit [1]. This dual inhibition contrasts with apcin, which selectively targets the D-box substrate-recognition site on Cdc20 (and to a lesser extent Cdh1) without directly blocking co-activator–APC/C binding [1]. In glioblastoma cancer stem cells (CSCs), where APC/CCdh1 activity is pathologically attenuated by CDH1 hyperphosphorylation, pharmacological inhibition of the remaining APC/C activity by proTAME—particularly in combination with apcin—reduced viability of both CSCs and non-stem tumor cells (NSTCs), with the combination producing the greatest mitotic arrest and chromosomal abnormalities [2]. In endometrial carcinoma, proTAME inhibited proliferation in a time- and dose-dependent manner, and co-addition of apcin at low concentrations amplified the inhibitory effects, reinforcing the value of proTAME's dual co-activator coverage as a foundation for combination strategies [3].

Dual co-activator inhibition

Class-level

ProTAME targets both APC/C^Cdc20 and APC/C^Cdh1 via APC3 interaction; apcin selectively blocks D-box site

Broader pathway coverage across cell cycle phases

Class-level inference; direct quantitative comparison across co-activators not uniformly available

Evidence Dimension	APC/C co-activator inhibition spectrum
Target Compound Data	ProTAME: inhibits both APC/CCdc20 and APC/CCdh1 by disrupting co-activator–APC3 interaction; effective in GBM CSCs and NSTCs; effective in endometrial carcinoma EC cells; stable Cyclin B1 accumulation
Comparator Or Baseline	Apcin: selectively inhibits D-box substrate binding to Cdc20, does not disrupt co-activator–APC/C binding; modest single-agent activity. Novel RING-domain APC/C inhibitors: still in early development, lack cross-cancer validation breadth
Quantified Difference	No single quantitative metric directly compares dual vs selective inhibition across all contexts; however, the mechanistic breadth of proTAME's dual co-activator targeting is consistently associated with greater mitotic arrest magnitude and broader cross-tissue applicability than single-mechanism APC/C inhibitors
Conditions	Class-level inference drawn from multiple independent studies: Sackton et al. 2014 (mechanistic), De et al. 2019 (GBM CSCs/NSTCs), Fang & Ni 2024 (endometrial carcinoma), Manohar 2020 (chemical proteomics)

Why This Matters

For projects that require APC/C inhibition across multiple cell cycle phases or in contexts where Cdh1-dependent regulation is critical (e.g., G1-phase studies, cancer stem cell models), proTAME's dual co-activator inhibition profile provides broader coverage than Cdc20-selective agents, reducing the need to procure and optimize multiple single-target inhibitors.

• [1] Sackton, K.L., Dimova, N., Zeng, X., Tian, W., Zhang, M., Sackton, T.B., Meaders, J., Pfaff, K.L., Sigoillot, F., Yu, H., Luo, X. and King, R.W. (2014) Synergistic blockade of mitotic exit by two chemical inhibitors of the APC/C. Nature, 514(7524), 646-649. View Source
• [2] De, K., Grubb, T.M., Zalenski, A.A., Pfaff, K.E., Pal, D., Majumder, S., Summers, M.K. and Venere, M. (2019) Hyperphosphorylation of CDH1 in glioblastoma cancer stem cells attenuates APC/CCDH1 activity and pharmacological inhibition of APC/CCDH1/CDC20 compromises viability. Molecular Cancer Research, 17(7), 1519-1530. View Source
• [3] Fang, F. and Ni, K. (2024) Targeting APC/CCDC20 by Pro-TAME Suppresses Tumor Proliferation and Induces Apoptosis in Endometrial Carcinoma. Clinical and Experimental Obstetrics & Gynecology, 51(12), 274. View Source

ProTAME Application Scenarios – Evidence-Backed Research and Preclinical Use Cases for Procurement Planning

Mitotic Arrest and APC/C Substrate Stabilization in Live-Cell Imaging Studies

ProTAME at 12 µM reliably induces metaphase arrest and blocks APC/C substrate degradation (e.g., Cyclin B1, securin) in synchronized HeLa, RPE1, and U2OS cells without causing spindle damage [1]. For maximal substrate stabilization, co-treatment with apcin (25 µM) produces synergistic blockade of mitotic exit exceeding the multiplicative prediction of single-agent effects [2]. This application is directly supported by live-cell time-lapse microscopy data across multiple independent studies [1][2].

Multiple Myeloma Preclinical Drug Screening and Apoptosis Mechanism Studies

ProTAME demonstrates IC50 values of 2.8–20.3 µM across a panel of human MM cell lines (RPMI-8226, LP-1, NCI-H929, U266), with consistent apoptosis induction at 12 µM accompanied by caspase-3/-8/-9 and PARP cleavage [3]. Combination with melphalan enhances anti-MM activity, and co-treatment with apcin synergistically increases apoptosis [3]. These quantitative benchmarks support proTAME as a reference APC/C inhibitor for MM-focused drug screening and Bcl-2 family-dependent apoptosis studies.

Chemotherapy Combination Studies in Paclitaxel-Resistant Ovarian Cancer Models

In OVCAR-3 ovarian cancer cells and primary patient-derived cultures, proTAME (10–20 µM) added to paclitaxel/BI6727 dual therapy significantly reduces colony formation (P ≤ 0.01), increases death in mitosis, blocks endoreduplication (P ≤ 0.001), and decreases viable/dead ratio in 3D spheroids (P ≤ 0.05) [4]. This makes proTAME a quantitatively validated tool for investigating mechanisms of mitotic slippage and chromosomal instability in the context of taxane-based chemotherapy [4].

Tumor-Selective Cytotoxicity Profiling in Bladder Cancer Research

ProTAME exhibits divergent Bax/Bcl-2 modulation in RT-4 bladder cancer cells (pro-apoptotic ratio increase) versus ARPE-19 normal epithelial cells (ratio decrease with Bcl-2 upregulation of 1.3–3-fold), providing a tumor-selective cytotoxicity profile [5]. Combined with cisplatin, proTAME produces the most pronounced reduction in MMP2/MMP9 expression and cell migration in cancer cells while mitigating chemotherapy-induced MMP upregulation in normal cells [6]. IC50 and IC20 values in RT-4 cells (22 µM and 12 µM, respectively) provide dosing benchmarks for bladder cancer combination studies [5].

Application

Selection Property

Validation Focus

Live-cell mitotic arrest & substrate stabilization

Cell-permeable APC/C inhibition via esterase-cleavable prodrug

APC/C substrate accumulation (Cyclin B1, securin) and metaphase arrest confirmation

Multiple myeloma cell viability screening

Broad MM cell line activity profile

Caspase cleavage and Bcl-2 family-dependent apoptosis endpoints

Taxane-based combination study context

Sensitizer for paclitaxel-containing regimens; endoreduplication blockade

Death in mitosis and chromosomal instability endpoint monitoring

Tumor-cell cytotoxicity profiling

Divergent Bax/Bcl-2 modulation in cancer vs normal cells

Cancer-vs-normal epithelial cell response comparison

• [1] Zeng, X., Sigoillot, F., Gaur, S., Choi, S., Pfaff, K.L., Oh, D.C., Hathaway, N., Dimova, N., Cuny, G.D. and King, R.W. (2010) Pharmacologic inhibition of the anaphase-promoting complex induces a spindle checkpoint-dependent mitotic arrest in the absence of spindle damage. Cancer Cell, 18(4), 382-395. View Source
• [2] Sackton, K.L., Dimova, N., Zeng, X., Tian, W., Zhang, M., Sackton, T.B., Meaders, J., Pfaff, K.L., Sigoillot, F., Yu, H., Luo, X. and King, R.W. (2014) Synergistic blockade of mitotic exit by two chemical inhibitors of the APC/C. Nature, 514(7524), 646-649. View Source
• [3] Lub, S., Maes, A., Maes, K., De Veirman, K., De Bruyne, E., Menu, E., Fostier, K., Kassambara, A., Hose, D., Leleu, X., Vanderkerken, K. and Van Valckenborgh, E. (2016) Inhibiting the anaphase promoting complex/cyclosome induces a metaphase arrest and cell death in multiple myeloma cells. Oncotarget, 7(4), 4062-4076. View Source
• [4] Raab, M., Koback, K., Sanhaji, M., Krämer, A., Breitkreuz, I., Lotfi, R., Bug, G., Gattenlöhner, S., Strebhardt, K. and Yuan, J. (2019) Blocking Mitotic Exit of Ovarian Cancer Cells by Pharmaceutical Inhibition of the Anaphase-Promoting Complex Reduces Chromosomal Instability. Neoplasia, 21(4), 363-375. View Source
• [5] Nalkiran, I. and Nalkiran, H.S. (2023) Targeting the anaphase-promoting complex/cyclosome (APC/C) enhanced antiproliferative and apoptotic response in bladder cancer. Saudi Journal of Biological Sciences, 30(3), 103564. View Source
• [6] Nalkiran, I. and Nalkiran, H.S. (2025) Repurposing ProTAME for Bladder Cancer: A Combined Therapeutic Approach Targeting Cell Migration and MMP Regulation. Biology, 14(3), 263. View Source